N-(2-(3-methoxyphenyl)-2-morpholinoethyl)thiophene-2-carboxamide

• IUPAC Name: N-[2-(3-methoxyphenyl)-2-morpholin-4-ylethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C18H22N2O3S/c1-22-15-5-2-4-14(12-15)16(20-7-9-23-10-8-20)13-19-18(21)17-6-3-11-24-17/h2-6,11-12,16H,7-10,13H2,1H3,(H,19,21)
• InChI Key: QIRWGNBWAHCEJL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(CNC(=O)C2=CC=CS2)N3CCOCC3
• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol

Description

“N-(2-(3-methoxyphenyl)-2-morpholinoethyl)thiophene-2-carboxamide” is a compound that belongs to the class of heterocyclic compounds known as thiophenes. Thiophenes and their substituted derivatives have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science.

Scientific Research Applications

Biodegradable Polyesteramides Synthesis

One area of scientific research involving compounds similar to N-(2-(3-methoxyphenyl)-2-morpholinoethyl)thiophene-2-carboxamide is the synthesis of biodegradable polyesteramides with pendant functional groups. These compounds are developed using morpholine derivatives and have applications in creating materials with specific functional properties (Veld, Dijkstra, & Feijen, 1992).

Anti-Inflammatory and Analgesic Agents

Research on morpholine-based compounds has led to the development of novel chemical structures with significant anti-inflammatory and analgesic activities. These compounds, derived from structures similar to this compound, show promise as cyclooxygenase inhibitors and have potential applications in treating inflammation and pain (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antiproliferative Activity in Cancer Treatment

A synthesized compound closely related to this compound exhibited significant antiproliferative activity against cancer cell lines. This implies potential applications in cancer research and treatment (Lu et al., 2021).

Acetylcholinesterase Inhibition

Morpholine-based thiophene derivatives have been synthesized and evaluated for their ability to inhibit acetylcholinesterase. This research indicates potential applications in treating neurodegenerative diseases like Alzheimer's (Ismail et al., 2012).

Corrosion Inhibition

Compounds containing morpholine structures have been studied as corrosion inhibitors for mild steel. This research has applications in materials science, particularly in developing protective coatings for metals (Nnaji et al., 2017).

Photostabilization in Polymer Chemistry

Thiophene derivatives containing morpholine units have been utilized as photostabilizers for poly(vinyl chloride), indicating their potential application in enhancing the durability of polymer-based materials (Balakit et al., 2015).

Mechanism of Action

Target of Action

Compounds with a thiazole ring, which this compound contains, have been found to have diverse biological activities . They can act as antioxidants, analgesics, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives have been shown to interact with their targets in various ways depending on their specific structure . The aromaticity of the thiazole ring, characterized by the delocalization of a lone pair of π-electrons of the sulfur atom, allows for electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom .

Biochemical Pathways

Thiazole derivatives have been found to affect a variety of biochemical pathways due to their diverse biological activities .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties may influence the bioavailability of the compound.

Result of Action

Thiazole derivatives have been found to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Action Environment

The solubility properties of thiazole derivatives may influence their action in different environments .